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Compound of Interest

Compound Name: 2-Chloroacrolein

Cat. No.: B1216256 Get Quote

Disclaimer: Experimental data on the environmental fate and transport of 2-chloroacrolein are

limited. This guide utilizes data predicted by the US EPA's EPI Suite™ and information on the

analogous compound, acrolein, to provide a comprehensive overview. All predicted data are

clearly indicated.

Physicochemical Properties of 2-Chloroacrolein
The environmental behavior of a chemical is largely governed by its physicochemical

properties. The following table summarizes the predicted properties for 2-chloroacrolein,

which are critical for assessing its partitioning and movement in the environment.
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Property Predicted Value Reference

Molecular Formula C₃H₃ClO -

Molecular Weight 90.51 g/mol -

Boiling Point 89.6 °C EPI Suite™

Melting Point -68.4 °C EPI Suite™

Vapor Pressure 81.1 mmHg at 25 °C EPI Suite™

Water Solubility 1.08 x 10⁵ mg/L at 25 °C EPI Suite™

Log Octanol-Water Partition

Coefficient (Log Kow)
0.77 EPI Suite™

Henry's Law Constant
1.15 x 10⁻⁴ atm-m³/mole at 25

°C
EPI Suite™

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
13.8 L/kg EPI Suite™

Environmental Fate and Transport
The following sections detail the expected behavior of 2-chloroacrolein in the primary

environmental compartments: air, water, and soil.

Atmospheric Fate
Due to its high vapor pressure, 2-chloroacrolein is expected to be volatile and exist

predominantly in the vapor phase in the atmosphere. The primary degradation mechanism in

the air is predicted to be reaction with photochemically produced hydroxyl radicals (•OH).

Predicted Atmospheric Half-life: The estimated half-life for the reaction of 2-chloroacrolein
with hydroxyl radicals is 1.2 days. This suggests that it is relatively non-persistent in the

atmosphere.

Aquatic Fate
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When released into water, 2-chloroacrolein will partition between the water column and the

atmosphere, and will be subject to both abiotic and biotic degradation processes.

Volatilization: With a moderate Henry's Law constant, volatilization from water is expected to

be a significant transport process. The predicted volatilization half-life from a model river (1

meter deep) is 1.3 days, and from a model lake (1 meter deep) is 8.8 days.

Sorption: The low predicted Koc value suggests that 2-chloroacrolein will have low

adsorption to suspended solids and sediment. It is therefore expected to remain primarily in

the water column.

Hydrolysis: As a chlorinated aldehyde, 2-chloroacrolein may undergo hydrolysis. The

presence of the electron-withdrawing chlorine atom could influence the hydrolysis rate

compared to acrolein. Detailed experimental data on the hydrolysis half-life of 2-
chloroacrolein is not available.

Photolysis: Direct photolysis in surface waters may occur, although the significance of this

process is not known without experimental data.

Biodegradation: Microbial degradation is expected to be a significant removal process in

aquatic environments.

Terrestrial Fate
In the soil environment, 2-chloroacrolein is subject to volatilization, leaching, and degradation.

Volatilization: Volatilization from moist soil surfaces is expected to be a significant transport

mechanism.

Leaching: The high water solubility and low Koc value indicate a high potential for leaching

through the soil profile and into groundwater.

Biodegradation: Biodegradation in soil is anticipated to be a primary degradation pathway.

The following diagram illustrates the potential environmental fate and transport pathways of 2-
chloroacrolein.

Predicted environmental fate and transport pathways of 2-chloroacrolein.
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Degradation Pathways
Abiotic Degradation

Hydrolysis: The hydrolysis of 2-chloroacrolein is expected to proceed via nucleophilic attack

on the carbonyl carbon or the carbon atom bearing the chlorine. The presence of the double

bond and the chlorine atom can influence the reaction rate and products.

Photolysis: In the atmosphere and in sunlit surface waters, 2-chloroacrolein may undergo

direct photolysis or indirect photolysis through reactions with photochemically generated

reactive species like hydroxyl radicals.

Biotic Degradation
While specific microbial degradation pathways for 2-chloroacrolein have not been elucidated,

based on the degradation of similar chlorinated alkenes and aldehydes, a plausible pathway

can be proposed. Microorganisms are known to metabolize such compounds through various

enzymatic reactions, including oxidation, reduction, and dehalogenation.

The following diagram illustrates a hypothetical microbial degradation pathway for 2-
chloroacrolein.

A hypothetical microbial degradation pathway for 2-chloroacrolein.

Experimental Protocols
Detailed experimental protocols for the analysis of 2-chloroacrolein in environmental matrices

are not standardized. However, methods for the analysis of acrolein and other volatile

aldehydes can be adapted. The following sections describe a general workflow and a detailed

protocol based on EPA Method 603 for the determination of acrolein in water by purge and trap

gas chromatography.

Analytical Workflow
The diagram below outlines a typical workflow for the analysis of 2-chloroacrolein in an

environmental water sample.

General analytical workflow for 2-chloroacrolein in water.
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Detailed Protocol: Determination in Water (Adapted from
EPA Method 603)
This protocol is for the determination of 2-chloroacrolein in municipal and industrial

wastewater using purge and trap gas chromatography with a flame ionization detector (FID).

1. Scope and Application: This method is applicable to the determination of 2-chloroacrolein in

aqueous samples. The method detection limit (MDL) would need to be determined specifically

for 2-chloroacrolein but is expected to be in the low µg/L range.

2. Apparatus and Materials:

Purge and Trap System: Consisting of a purging device, a sorbent trap (e.g., Tenax/silica

gel/charcoal), and a thermal desorber.

Gas Chromatograph (GC): Equipped with a temperature-programmable oven and a flame

ionization detector (FID).

GC Column: A column suitable for separating volatile organic compounds, such as a 5% SP-

1200 and 1.75% Bentone 34 on Supelcoport or a similar packed column, or a suitable

capillary column.

Syringes: 5-mL glass hypodermic with Luer-Lok tip.

Vials: 25-mL glass vials with PTFE-lined screw caps.

Reagents: Reagent-grade water, methanol, standard solutions of 2-chloroacrolein.

3. Sample Collection, Preservation, and Handling:

Collect grab samples in glass containers.

Preserve the sample by adjusting the pH to 4-5 with acid or base.

Store samples at ≤ 4°C and analyze within 14 days.

4. Procedure:
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Purge and Trap:

Bring the sample to room temperature.

Remove the plunger from a 5-mL syringe and attach a closed syringe valve. Open the

sample bottle and carefully pour the sample into the syringe barrel to just short of

overflowing. Replace the plunger and compress the sample. Open the syringe valve and

vent any residual air while adjusting the sample volume to 5.0 mL.

Inject the sample into the purging device.

Purge the sample with an inert gas (e.g., helium or nitrogen) at a flow rate of 40 mL/min

for 11 minutes at ambient temperature.

Thermal Desorption and GC Analysis:

After purging, desorb the trapped compounds by rapidly heating the trap to 180°C while

backflushing with the inert gas at a flow rate of 20-60 mL/min for 4 minutes directly onto

the GC column.

Begin the GC temperature program upon initiation of the desorption. A typical temperature

program might be: initial temperature of 45°C for 3 minutes, then ramp at 8°C/min to

220°C and hold for 15 minutes.

The separated components are detected by the FID.

5. Calibration:

Prepare a series of calibration standards of 2-chloroacrolein in methanol.

Spike known amounts of the calibration standards into reagent water and analyze as

described above to establish a calibration curve.

6. Quality Control:

Analyze a method blank with each batch of samples.

Analyze a laboratory control sample with a known concentration of 2-chloroacrolein.
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Analyze matrix spike and matrix spike duplicate samples to assess matrix effects and

precision.

Ecotoxicity
There is no specific ecotoxicity data available for 2-chloroacrolein. However, based on the

high toxicity of acrolein and the general toxicity of chlorinated organic compounds, 2-
chloroacrolein is expected to be toxic to aquatic organisms. The following table provides

ecotoxicity data for acrolein as a surrogate.

Organism Endpoint
Concentration
(µg/L)

Reference

Fish (Fathead

Minnow)
96-h LC₅₀ 14 - 62 Eisler, 1994

Invertebrate (Daphnia

magna)
48-h EC₅₀ 34 - 80 Eisler, 1994

Algae (Selenastrum

capricornutum)
96-h EC₅₀ 72 U.S. EPA, 1980

Conclusion
2-Chloroacrolein is predicted to be a volatile and relatively non-persistent chemical in the

environment. Its high water solubility and low soil sorption potential suggest a high mobility in

soil and a potential to leach into groundwater. In the atmosphere, it is expected to degrade

through reaction with hydroxyl radicals. In water and soil, a combination of volatilization and

biodegradation are likely the main removal mechanisms. Due to the lack of experimental data,

these conclusions are based on predictions and analogy with acrolein. Further experimental

studies are required to definitively characterize the environmental fate and transport of 2-
chloroacrolein and to assess its potential environmental risk.

To cite this document: BenchChem. [Environmental Fate and Transport of 2-Chloroacrolein:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216256#environmental-fate-and-transport-of-2-
chloroacrolein]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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